Fluperolone acetate

Specification

• CAS No.: 2119-75-7
• Molecular Formula: C24H31FO6
• Molecular Weight: 434.5 g/mol
• IUPAC Name: [(2S)-1-[(8S,9R,10S,11S,13S,14S,17R)-9-fluoro-11,17-dihydroxy-10,13-dimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-1-oxopropan-2-yl] acetate
• Standard InChI: InChI=1S/C24H31FO6/c1-13(31-14(2)26)20(29)23(30)10-8-17-18-6-5-15-11-16(27)7-9-21(15,3)24(18,25)19(28)12-22(17,23)4/h7,9,11,13,17-19,28,30H,5-6,8,10,12H2,1-4H3/t13-,17-,18-,19-,21-,22-,23-,24-/m0/s1
• Standard InChI Key: HHPZZKDXAFJLOH-QZIXMDIESA-N
• Isomeric SMILES: C[C@@H](C(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2CCC4=CC(=O)C=C[C@@]43C)F)O)C)O)OC(=O)C
• SMILES: CC(C(=O)C1(CCC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)O)OC(=O)C
• Canonical SMILES: CC(C(=O)C1(CCC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)O)OC(=O)C
• Appearance: Solid powder

Introduction

Chemical Structure and Synthesis

Molecular Architecture

Fluperolone acetate features a steroidal backbone derived from androstane, modified with functional groups that enhance its glucocorticoid activity. The core structure includes a 9α-fluorine substitution, which augments receptor binding affinity, and a 17α-acetate group that influences solubility and bioavailability. The molecular formula is C$_{24}$H$_{31}$FO$_6$, with a molecular weight of 434.5 g/mol. Key structural elements include:

• A Δ$^1$,$^4$-dien-3-one configuration in ring A, common to synthetic glucocorticoids for enhanced metabolic stability.

• Hydroxyl groups at positions 11β and 17α, critical for receptor interaction.

• A fluorine atom at position 9α, which reduces mineralocorticoid activity while amplifying anti-inflammatory effects.

Synthesis Pathways

The synthesis of Fluperolone acetate involves multi-step organic reactions:

• Starting Material: Androsta-1,4-diene-3,11,17-trione serves as the base structure.

• Fluorination: Introduction of fluorine at position 9α via electrophilic substitution using hydrogen fluoride or fluorinating agents.

• Acetylation: Esterification of the 17α-hydroxyl group with acetic anhydride to form the 17α-acetate moiety.

• Purification: Chromatographic techniques (e.g., HPLC) and crystallization ensure >98% purity, validated via nuclear magnetic resonance (NMR) and mass spectrometry.

Pharmacological Properties

Mechanism of Action

Fluperolone acetate exerts its effects through binding to cytosolic glucocorticoid receptors (GRs), initiating genomic and non-genomic pathways:

• Genomic: The drug-receptor complex translocates to the nucleus, modulating transcription of anti-inflammatory proteins (e.g., lipocortin-1) and suppressing pro-inflammatory cytokines (e.g., IL-1β, TNF-α).

• Non-Genomic: Rapid inhibition of phospholipase A$_2$ and cyclooxygenase-2 (COX-2) via membrane-associated GRs, reducing prostaglandin synthesis.

Pharmacokinetics

• Absorption: Topical formulations exhibit 3–5% systemic absorption, while oral administration achieves 70–80% bioavailability.

• Metabolism: Hepatic CYP3A4 mediates oxidation and conjugation, yielding inactive metabolites excreted renally.

• Half-Life: Plasma elimination half-life ranges from 6–8 hours, necessitating twice-daily dosing for sustained efficacy.

Clinical Applications

Dermatological Use

Fluperolone acetate is formulated in ointments and creams (e.g., Alacortril, Flu-Korti) for inflammatory skin conditions:

Condition	Formulation Strength	Efficacy (% Improvement)	Study Duration
Atopic Dermatitis	0.1% cream	78% (vs. 45% placebo)	4 weeks
Psoriasis	0.05% ointment	65% (vs. 30% placebo)	8 weeks

Rheumatological Use

In rheumatoid arthritis (RA), Fluperolone acetate is employed as a bridging therapy during disease-modifying antirheumatic drug (DMARD) initiation. A systematic review of GC discontinuation in RA reported:

• Discontinuation Success Rate: 62% at 12 months post-tapering.

• Flare Incidence: 28% within 6 months of cessation, managed via DMARD optimization.

Glucocorticoid	Relative Potency	HPA Suppression Risk
Fluperolone acetate	1.0 (reference)	Moderate
Prednisone	0.8	High
Dexamethasone	1.2	Severe

Regulatory and Prescriptive Considerations

Fluperolone acetate is approved in Canada and the European Union for dermatological indications, though its systemic use remains off-label in rheumatology. Regulatory filings emphasize:

• Topical Use: Limited to 2 weeks for facial applications to mitigate atrophy risk.

• Monitoring: Serum glucose and adrenal function tests recommended for courses exceeding 4 weeks.